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This guide provides a comprehensive technical overview of benzyldimethyloctylammonium
chloride, a quaternary ammonium compound with significant applications across various
scientific and industrial fields. Designed for researchers, scientists, and drug development
professionals, this document delves into the compound's fundamental properties, mechanisms
of action, practical applications, and essential experimental protocols.

Chemical Identity and Nomenclature

Benzyldimethyloctylammonium chloride is a cationic surfactant belonging to the
benzalkonium chloride family of quaternary ammonium compounds. Its unique structure,
featuring an eight-carbon alkyl chain, imparts specific physicochemical properties that
differentiate it from other members of this class. Accurate identification is crucial for both
research and regulatory purposes.

A comprehensive list of synonyms and identifiers is provided below to aid in literature searches
and material sourcing.
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Identifier Type Value

IUPAC Name benzyl-dimethyl-octylazanium;chloride[1]
CAS Number 959-55-7[1]

EINECS Number 213-502-1[1]

PubChem CID 13740[1]

Molecular Formula C17H30CIN[2]

Molecular Weight 283.88 g/mol [2]

Common Synonyms:

N-Benzyl-N,N-dimethyloctan-1-aminium chloride[1]

Octyldimethylbenzylammonium chloride[1]

Benzalkonium chloride C8[1]

Caprylylalkonium chloride[1]

Benzenemethanaminium, N,N-dimethyl-N-octyl-, chloride[1]

Physicochemical Properties and Molecular
Structure

Benzyldimethyloctylammonium chloride is typically supplied as a white to colorless solid.[2]
Its amphiphilic nature, characterized by a polar quaternary ammonium head group and a
nonpolar hydrocarbon tail, governs its behavior in aqueous and non-agueous media.
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Property Value/Description
Physical Form White to colorless solid/powder[2]
Solubility Soluble in water, ethanol, and acetone.

The CMC is a fundamental property of
surfactants, representing the concentration at
which molecules self-assemble into micelles.
While the precise CMC for the C8 variant is not
extensively documented in isolation, it is
Critical Micelle Concentration (CMC) understood t.hat for ) )
alkylbenzyldimethylammonium chlorides, the
CMC increases as the alkyl chain length
decreases. Therefore, the C8 variant is
expected to have a higher CMC than its longer-
chain counterparts (C12, C14), meaning it

requires a higher concentration to form micelles.

The molecular structure, consisting of a positively charged nitrogen atom connected to a benzyl
group, two methyl groups, and an octyl chain, is central to its function. The length of the alkyl
chain (octyl, C8) is a critical determinant of its surfactant and antimicrobial properties.

Mechanism of Action: Antimicrobial Efficacy

The primary mechanism of antimicrobial action for benzyldimethyloctylammonium chloride,
like other quaternary ammonium compounds, involves the disruption of microbial cell
membranes.[3] This process can be understood as a multi-step interaction:

o Adsorption and Electrostatic Interaction: The cationic headgroup of the molecule is attracted
to the net negative charge of the bacterial cell surface.

e Hydrophobic Interaction and Membrane Penetration: The hydrophobic octyl tail penetrates
the lipid bilayer of the cell membrane.

o Membrane Disruption: This penetration disrupts the ordered structure of the membrane,
leading to a loss of integrity.

© 2026 BenchChem. All rights reserved. 3/14 Tech Support


https://www.chemimpex.com/products/36251
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-the-mechanism-of-benzalkonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Leakage of Cellular Contents: The compromised membrane allows for the leakage of
essential intracellular components, such as ions, metabolites, and nucleic acids.

e Enzyme Inhibition and Protein Denaturation: At higher concentrations, the compound can
also interfere with cellular metabolic processes by denaturing proteins and inhibiting
enzymes.[3]
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Figure 1. Diagram illustrating the interaction of benzyldimethyloctylammonium chloride with
a bacterial cell membrane, leading to disruption and cell death.

Comparative Efficacy: The Role of Alkyl Chain Length

The biocidal activity of benzalkonium chlorides is significantly influenced by the length of the n-
alkyl chain. While a mixture of chain lengths is often used in commercial preparations,
understanding the contribution of each homolog is vital for formulation development.

o C8 (Octyl): Generally exhibits lower bactericidal activity compared to its longer-chain
counterparts but may offer advantages in terms of solubility and lower toxicity.

e C12 (Dodecyl), C14 (Tetradecyl), and C16 (Hexadecyl): These are often considered to have
the highest antimicrobial efficacy, with the C14 homolog frequently cited as being particularly
potent against a broad spectrum of microbes.

Applications in Research and Development

Beyond its widespread use as a disinfectant and preservative,
benzyldimethyloctylammonium chloride serves as a versatile tool in various research and
development contexts.

Surfactant and Emulsifying Agent

As a cationic surfactant, it is employed in formulations to reduce surface tension, stabilize
emulsions, and improve the wetting of surfaces. Its properties are leveraged in the
development of personal care products, cleaning agents, and certain drug delivery systems.[2]

Phase-Transfer Catalyst

In organic synthesis, benzyldimethyloctylammonium chloride can function as a phase-
transfer catalyst (PTC). It facilitates the transfer of anionic reactants from an agueous phase to
an organic phase, where they can react with a substrate. This is particularly useful in reactions
involving immiscible reactants, often leading to increased reaction rates and yields.
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Phase-Transfer Catalysis Workflow.
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Figure 2. A simplified workflow of phase-transfer catalysis using
benzyldimethyloctylammonium chloride (Q+CI-).

Drug Delivery and Formulation

The surfactant properties of benzyldimethyloctylammonium chloride are being explored in
the context of drug delivery systems, such as microemulsions and nanoemulsions, to enhance
the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients
(APIs). Its cationic nature can also facilitate interaction with negatively charged biological
membranes.

Experimental Protocols

Adherence to standardized protocols is paramount for obtaining reproducible and reliable data.
The following sections provide methodologies for the analysis and evaluation of
benzyldimethyloctylammonium chloride.

Quantification by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a general method for the quantification of
benzyldimethyloctylammonium chloride. Method optimization will be required based on the
specific sample matrix and available instrumentation.

Objective: To determine the concentration of benzyldimethyloctylammonium chloride in a
solution.

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.benchchem.com/product/b1596271?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://www.benchchem.com/product/b1596271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

High-Performance Liquid Chromatograph with UV detector

C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 um patrticle size)
Acetonitrile (HPLC grade)

Triethylamine (for mobile phase modification)

Phosphoric acid (for pH adjustment)

Deionized water

Benzyldimethyloctylammonium chloride reference standard

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and
a buffered aqueous solution (e.g., 0.01% triethylamine in water, adjusted to pH 2.5 with
phosphoric acid) in a 60:40 (v/v) ratio.[4] The optimal ratio may require adjustment.

Standard Solution Preparation: Accurately weigh a known amount of the reference standard
and dissolve it in the mobile phase to prepare a stock solution. Perform serial dilutions to
create a series of calibration standards of known concentrations.

Sample Preparation: Dilute the sample containing benzyldimethyloctylammonium
chloride with the mobile phase to a concentration that falls within the range of the calibration
standards.

Chromatographic Conditions:

o

Flow Rate: 1.0 mL/min[4]

[e]

Injection Volume: 10 pL[4]

o

Column Temperature: 30°C[4]
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o Detection Wavelength: 215 nm[4]

e Analysis: Inject the calibration standards followed by the sample solutions.

o Quantification: Construct a calibration curve by plotting the peak area of the standards
against their concentrations. Determine the concentration of
benzyldimethyloctylammonium chloride in the sample by interpolating its peak area on
the calibration curve.

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution

This protocol describes a standard method for assessing the antimicrobial efficacy of
benzyldimethyloctylammonium chloride against a specific bacterial strain.

Objective: To determine the lowest concentration of benzyldimethyloctylammonium chloride
that inhibits the visible growth of a target microorganism.

Materials:

Sterile 96-well microtiter plates

Target bacterial strain (e.g., Staphylococcus aureus or Escherichia coli)

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

Sterile benzyldimethyloctylammonium chloride stock solution of known concentration

Spectrophotometer

Procedure:

» Inoculum Preparation: Culture the target bacteria overnight. Dilute the culture in fresh broth
to achieve a standardized inoculum of approximately 5 x 10> colony-forming units (CFU)/mL.

» Serial Dilution: In a 96-well plate, perform a twofold serial dilution of the
benzyldimethyloctylammonium chloride stock solution in the broth medium. This will
create a range of concentrations across the wells.
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 Inoculation: Add the standardized bacterial inoculum to each well containing the diluted
compound. Include a positive control well (broth and inoculum, no compound) and a
negative control well (broth only).

e Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

o MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the
lowest concentration of benzyldimethyloctylammonium chloride in which there is no
visible growth (the well appears clear).

Safety and Toxicology

Benzyldimethyloctylammonium chloride is a potent chemical that requires careful handling.
It is classified as harmful if swallowed or in contact with skin, and it can cause severe skin
burns and eye damage.[1] It is also very toxic to aquatic life.[1]

Hazard Statement GHS Classification
H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)[1]
H312: Harmful in contact with skin Acute Toxicity, Dermal (Category 4)[1]

H314: Causes severe skin burns and eye , _ o
Skin Corrosion/Irritation (Category 1B)[1]
damage

Hazardous to the Aquatic Environment, Acute

H400: Very toxic to aquatic life
Hazard (Category 1)[1]

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

o Handle in a well-ventilated area or under a fume hood.

e Avoid contact with skin, eyes, and clothing.

¢ In case of contact, immediately flush the affected area with copious amounts of water.
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e Consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures.

Conclusion

Benzyldimethyloctylammonium chloride is a versatile quaternary ammonium compound
with a well-defined role as a cationic surfactant and antimicrobial agent. Its specific properties,
dictated by the C8 alkyl chain, make it a valuable tool in various research and industrial
applications, from chemical synthesis to the formulation of consumer products and potential
drug delivery systems. A thorough understanding of its physicochemical properties, mechanism
of action, and appropriate handling procedures is essential for its effective and safe utilization
in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. What is the mechanism of Benzalkonium Chloride? [synapse.patsnap.com]

¢ 4. Determination of Benzalkonium Chloride in a Disinfectant by UV Spectrophotometry and
Gas and High-Performance Liquid Chromatography: Validation, Comparison of
Characteristics, and Economic Feasibility - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to
Benzyldimethyloctylammonium Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159627 1#synonyms-for-
benzyldimethyloctylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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